Cas no 457660-10-5 (1-(1-(3-(3-(4-Chlorophenyl)isoxazol-5-yl)propyl)piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one)

• Product Name: 1-(1-(3-(3-(4-Chlorophenyl)isoxazol-5-yl)propyl)piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
• CAS No: 457660-10-5
• MF: C₂₄H₂₅ClN₄O₂
• MW: 436.933904409409
• CID: 1093534
• PubChem ID: 10160234
• Update Time: 2025-05-20

1-(1-(3-(3-(4-Chlorophenyl)isoxazol-5-yl)propyl)piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-(3-(3-(4-Chlorophenyl)isoxazol-5-yl)propyl)piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
• 3-[1-[3-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]propyl]piperidin-4-yl]-1H-benzimidazol-2-one
• 457660-10-5
• SCHEMBL6774936
• 1-(1-{3-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]propyl}piperidin-4-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 1-(1-(3-(3-(4-chlorophenyl)isoxazol-5-yl)propyl)piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazol-2-one

• Inchi： 1S/C24H25ClN4O2/c25-18-9-7-17(8-10-18)22-16-20(31-27-22)4-3-13-28-14-11-19(12-15-28)29-23-6-2-1-5-21(23)26-24(29)30/h1-2,5-10,16,19H,3-4,11-15H2,(H,26,30)
• InChI Key： VQWSBLCWXYTGIL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(CCCN2CCC(CC2)N2C(NC3C=CC=CC2=3)=O)ON=1

Computed Properties

• Exact Mass: 436.1666037g/mol
• Monoisotopic Mass: 436.1666037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 61.6Ų

Additional information on 1-(1-(3-(3-(4-Chlorophenyl)isoxazol-5-yl)propyl)piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one

Compound CAS No 457660-10-5: 1-(1-(3-(3-(4-Chlorophenyl)isoxazol-5-yl)propyl)piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one

The compound with CAS No 457660-10-5, known as 1-(1-(3-(3-(4-Chlorophenyl)isoxazol-5-yl)propyl)piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by the presence of a benzo[d]imidazolone core, which is a heterocyclic ring system known for its stability and ability to form hydrogen bonds. Attached to this core is a piperidine ring, which introduces flexibility and additional hydrogen bonding opportunities. Furthermore, the molecule incorporates an isoxazole group substituted with a 4-chlorophenyl moiety, adding electronic diversity and potential for further functionalization. These structural elements collectively contribute to the compound's pharmacokinetic properties and bioavailability.

Recent studies have focused on the synthesis and optimization of this compound, leveraging advanced organic synthesis techniques such as Suzuki coupling and Stille cross-coupling reactions. These methods have enabled researchers to efficiently construct the complex molecular architecture while maintaining high yields and purity. The development of scalable synthetic routes has been particularly important for transitioning this compound from the laboratory to preclinical testing phases.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects against several key enzymes and receptors implicated in various disease states. For instance, it has shown remarkable activity as a kinase inhibitor, targeting pathways involved in cancer progression and inflammation. Additionally, preliminary in vitro assays have highlighted its ability to modulate ion channels, suggesting potential applications in neurodegenerative disorders.

One of the most promising aspects of this compound is its selectivity profile. By carefully tuning the substituents on the isoxazole and piperidine rings, researchers have been able to enhance specificity towards certain targets while minimizing off-target effects. This selectivity is crucial for reducing adverse effects in therapeutic applications and improving patient outcomes.

Recent advancements in computational chemistry have also played a pivotal role in understanding the binding modes and interactions of this compound with its target proteins. Molecular docking studies have provided insights into the key residues involved in ligand binding, guiding further optimization efforts. Moreover, machine learning algorithms have been employed to predict the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

The integration of experimental and computational approaches has significantly accelerated the research on CAS No 457660-10-5. Collaborative efforts between academic institutions and pharmaceutical companies have led to groundbreaking discoveries regarding its mechanism of action and therapeutic potential. For example, preclinical studies in animal models have shown that this compound exhibits efficacy in reducing tumor growth without causing significant toxicity to healthy tissues.

Looking ahead, the development of this compound holds great promise for addressing unmet medical needs in oncology, neurology, and inflammatory diseases. Its unique combination of structural features and biological activities positions it as a strong candidate for further clinical investigation. Ongoing research continues to explore its potential applications while refining its chemical properties to enhance efficacy and safety.

In conclusion, CAS No 457660-10-5 represents a cutting-edge advancement in medicinal chemistry with vast opportunities for therapeutic innovation. By leveraging state-of-the-art research methodologies and interdisciplinary collaboration, scientists are paving the way for this compound to become a cornerstone in modern drug discovery.